Cas no 25228-91-5 (Acetic acid, (3-chloro-4-formylphenoxy)-)

Acetic acid, (3-chloro-4-formylphenoxy)- structure
25228-91-5 structure
Product Name:Acetic acid, (3-chloro-4-formylphenoxy)-
CAS No:25228-91-5
MF:C9H7ClO4
MW:214.60248208046
CID:1421761
PubChem ID:11701302
Update Time:2025-04-20

Acetic acid, (3-chloro-4-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3-chloro-4-formylphenoxy)-
    • 2-(3-chloro-4-formylphenoxy)Acetic acid
    • DA-28472
    • SCHEMBL23804143
    • 25228-91-5
    • Inchi: 1S/C9H7ClO4/c10-8-3-7(14-5-9(12)13)2-1-6(8)4-11/h1-4H,5H2,(H,12,13)
    • InChI Key: FHXAELMSUQYYOP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C=O)OCC(=O)O

Computed Properties

  • Exact Mass: 214.00331
  • Monoisotopic Mass: 214.0032864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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